Cas no 1336933-10-8 (2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID)

• Product Name: 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID
• CAS No: 1336933-10-8
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5581837
• PubChem ID: 84711238
• Update Time: 2025-05-20

2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID
• Benzeneacetic acid, α-amino-2-bromo-6-chloro-
• EN300-1913667
• 1336933-10-8
• 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETICACIDHCL
• 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID HCL

• Inchi： 1S/C8H7BrClNO2/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： LFNZVSDQLGYYIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ACETIC ACID

2-Amino-2-(2-bromo-6-chlorophenyl)acetic acid (CAS No. 1336933-10-8): A Comprehensive Overview

The compound 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid, identified by the CAS registry number 1336933-10-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and an acetic acid moiety. The presence of bromine and chlorine substituents on the phenyl ring adds complexity to its chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

Chemical Structure and Properties

The molecular structure of 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid is defined by a central acetic acid group (CH₂COOH) attached to a substituted phenyl ring. The phenyl ring bears two halogen substituents: a bromine atom at the 2-position and a chlorine atom at the 6-position. This substitution pattern influences the compound's electronic properties, solubility, and reactivity. The amino group (-NH₂) attached to the acetic acid moiety contributes to the compound's basicity and ability to form hydrogen bonds, which are critical for its interactions in biological systems.

Recent studies have highlighted the importance of halogen substitution in aromatic compounds for tuning their physicochemical properties. For instance, the presence of bromine and chlorine atoms in 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid enhances its stability under certain reaction conditions while also increasing its lipophilicity. This makes it a promising candidate for applications in drug delivery systems, where both solubility and bioavailability are crucial factors.

Synthesis and Characterization

The synthesis of 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid involves multi-step organic reactions, often starting from substituted benzene derivatives. Key steps include nucleophilic substitution, oxidation, and condensation reactions. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and purity.

Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and selectivity of the synthesis process. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 1336933-10-8.

Applications in Pharmaceutical Research

One of the most promising applications of 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid lies in its potential as a lead compound for drug development. Its unique structure allows it to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have explored its role as an inhibitor of kinases involved in cancer progression, highlighting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has shown promise in diagnostic imaging. Its ability to act as a contrast agent in magnetic resonance imaging (MRI) has been explored in preclinical studies. The incorporation of halogen atoms into its structure enhances its relaxivity properties, making it a valuable tool for improving diagnostic accuracy.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 1336933-10-8 is crucial for sustainable development. Recent research has focused on assessing its biodegradability and toxicity levels under various environmental conditions. Initial findings suggest that while the compound exhibits moderate biodegradability, further studies are required to fully understand its long-term effects on ecosystems.

To mitigate potential risks, researchers are exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts align with global initiatives aimed at reducing chemical waste and promoting eco-friendly practices in pharmaceutical manufacturing.

Conclusion

In summary, 2-amino-2-(2-bromo-6-chlorophenyl)acetic acid (CAS No. 1336933